Cas no 1353947-34-8 ([(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid)
[(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid
- 2-(((1-Acetylpyrrolidin-3-yl)methyl)(isopropyl)amino)acetic acid
- AM92331
- [(1-Acetylpyrrolidin-3-ylmethyl)isopropylamino]acetic acid
-
- Inchi: 1S/C12H22N2O3/c1-9(2)14(8-12(16)17)7-11-4-5-13(6-11)10(3)15/h9,11H,4-8H2,1-3H3,(H,16,17)
- InChI Key: OBSZRIFCDHBXOH-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCC(CN(CC(=O)O)C(C)C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 292
- Topological Polar Surface Area: 60.8
[(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082211-500mg |
1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid |
1353947-34-8 | 500mg |
£755.00 | 2022-03-01 |
[(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on [(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid
Comprehensive Overview of [(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid (CAS No. 1353947-34-8)
[(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid, with the CAS number 1353947-34-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining acetyl-pyrrolidine, isopropyl-amino, and acetic acid moieties. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.
The growing interest in [(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid is driven by its potential applications in drug discovery. Researchers are exploring its role as a ligand or modulator for specific receptors, which could lead to breakthroughs in treating conditions like diabetes, Alzheimer's disease, and chronic pain. Its pyrrolidine backbone is particularly noteworthy, as this scaffold is prevalent in many FDA-approved drugs due to its favorable pharmacokinetic properties.
In the context of green chemistry and sustainable synthesis, CAS 1353947-34-8 has also been studied for its compatibility with eco-friendly reaction conditions. With the pharmaceutical industry increasingly prioritizing environmentally benign processes, this compound's synthesis pathways are being optimized to reduce waste and energy consumption. This aligns with global trends toward sustainable drug development, a topic frequently searched by professionals in the field.
Another area of interest is the compound's potential in peptide mimetics and prodrug design. Its acetic acid moiety allows for facile conjugation with other molecules, making it a versatile building block in medicinal chemistry. Recent publications have highlighted its utility in creating targeted drug delivery systems, a hot topic in precision medicine. This has led to a surge in searches for terms like "pyrrolidine derivatives in drug delivery" and "amino acid-based prodrugs."
From an analytical perspective, [(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid presents interesting challenges and opportunities. Advanced techniques such as LC-MS and NMR spectroscopy are often employed to characterize its purity and stability. These methods are critical for ensuring the compound's suitability in high-value applications, a concern frequently raised in pharmaceutical quality control forums.
The compound's isopropyl-amino group also contributes to its lipophilicity, a property that influences its absorption and distribution in biological systems. This characteristic is particularly relevant in the design of blood-brain barrier permeable drugs, a subject of intense research in neuroscience. As such, queries like "improving drug bioavailability" and "CNS drug design" often intersect with discussions about this molecule.
In summary, [(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid (CAS 1353947-34-8) represents a multifaceted compound with broad potential in life sciences. Its unique structural features align with several cutting-edge research areas, from sustainable chemistry to precision therapeutics. As the scientific community continues to unravel its properties, this molecule is poised to remain a focal point in innovative drug development strategies.
1353947-34-8 ([(1-Acetyl-pyrrolidin-3-ylmethyl)-isopropyl-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)